![molecular formula C6H10N2S B3308100 1-(4-Ethyl-1,3-thiazol-2-yl)methanamine CAS No. 936940-69-1](/img/structure/B3308100.png)
1-(4-Ethyl-1,3-thiazol-2-yl)methanamine
Overview
Description
“1-(4-Ethyl-1,3-thiazol-2-yl)methanamine” is a chemical compound with the empirical formula C6H12Cl2N2S . It is a solid substance and is part of a collection of unique chemicals provided by Sigma-Aldrich .
Molecular Structure Analysis
The molecular weight of “1-(4-Ethyl-1,3-thiazol-2-yl)methanamine” is 215.14 . The SMILES string representation of the molecule is NCC1=NC(CC)=CS1.[H]Cl.[H]Cl
.
Physical And Chemical Properties Analysis
“1-(4-Ethyl-1,3-thiazol-2-yl)methanamine” is a solid substance . It has a molecular weight of 215.14 . The SMILES string representation of the molecule is NCC1=NC(CC)=CS1.[H]Cl.[H]Cl
.
Scientific Research Applications
Antimicrobial Activity
Thiazole derivatives, including “1-(4-Ethyl-1,3-thiazol-2-yl)methanamine”, have been found to exhibit significant antimicrobial activity . For instance, some newly synthesized thiazolyl-1,2,3-triazolyl derivatives were screened for in vitro antibacterial activity against a Gram-negative strain, Escherichia coli, and a Gram-positive strain, Staphylococcus albus. They also showed antifungal activity against Candida albicans, Aspergillus niger, Rhodotorula glutinis, and Penicillium chrysogenum .
Antitubercular Activity
Thiazole and its derivatives have been reported to possess antitubercular properties . This makes “1-(4-Ethyl-1,3-thiazol-2-yl)methanamine” a potential candidate for the development of new antitubercular drugs.
Antiviral Activity
Thiazole derivatives have also been found to exhibit antiviral properties . This suggests that “1-(4-Ethyl-1,3-thiazol-2-yl)methanamine” could potentially be used in the development of new antiviral drugs.
Anti-Inflammatory Activity
Thiazole compounds have been reported to possess anti-inflammatory properties . This indicates that “1-(4-Ethyl-1,3-thiazol-2-yl)methanamine” could potentially be used in the treatment of inflammatory conditions.
CNS-Active Agents
Thiazole derivatives have been found to act as CNS-active agents . This suggests that “1-(4-Ethyl-1,3-thiazol-2-yl)methanamine” could potentially be used in the development of drugs for the treatment of central nervous system disorders.
Anticancer Activity
Thiazole derivatives have been found to exhibit anticancer activity . A library of substituted (1-(benzyl)-1H-1,2,3-triazol-4-yl)(piperazin-1-yl)methanone derivatives were designed, synthesized, and screened for their in vitro cytotoxic activity against various cancer cell lines . This suggests that “1-(4-Ethyl-1,3-thiazol-2-yl)methanamine” could potentially be used in the development of new anticancer drugs.
Safety and Hazards
Future Directions
properties
IUPAC Name |
(4-ethyl-1,3-thiazol-2-yl)methanamine | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N2S/c1-2-5-4-9-6(3-7)8-5/h4H,2-3,7H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SQRZCRXLKZMSIU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CSC(=N1)CN | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10N2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
142.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Ethyl-1,3-thiazol-2-yl)methanamine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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